2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine
Description
2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine is a useful research compound. Its molecular formula is C19H21Cl2NO4S and its molecular weight is 430.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
Compounds related to "2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine" have been studied for their synthetic utility. For instance, Claesen et al. (1984) explored the use of 2-methylsulfonylethoxy dichlorophosphine converted into mono-N-morpholino derivatives for oligonucleotide synthesis, highlighting the versatility of morpholine derivatives in synthetic chemistry (Claesen et al., 1984). Similarly, Catsoulacos and Camoutsis (1980) prepared derivatives of 2-sulfonamido-4,5-dimethoxyphenylacetic acid, demonstrating the synthetic applications of sulfonamido compounds in producing potentially biologically active molecules (Catsoulacos & Camoutsis, 1980).
Pharmaceutical Research
In the realm of pharmaceutical research, Boschelli et al. (2001) optimized 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity, where modifications to morpholine groups led to significant enhancements in inhibitory activity, showcasing the importance of morpholine derivatives in drug development (Boschelli et al., 2001). This underscores the potential of morpholine derivatives, including those structurally related to the compound , in the design of kinase inhibitors with therapeutic applications.
Material Science and Environmental Applications
Zhang et al. (2010) discussed the synthesis and characterization of sulfonated poly(aryl ether sulfone) containing pendent quaternary ammonium groups for proton exchange membranes, highlighting the application of sulfonamide and morpholine derivatives in developing materials with specific physical properties for environmental and energy-related applications (Zhang et al., 2010).
Properties
IUPAC Name |
2-(3,5-dichlorophenyl)-4-(2-methoxy-4,5-dimethylphenyl)sulfonylmorpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Cl2NO4S/c1-12-6-17(25-3)19(7-13(12)2)27(23,24)22-4-5-26-18(11-22)14-8-15(20)10-16(21)9-14/h6-10,18H,4-5,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWBRECUMUUHSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)N2CCOC(C2)C3=CC(=CC(=C3)Cl)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Cl2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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